Cp2TiCl2

• Molecular Formula: C10H10Cl2Ti-2
• Molecular Weight: 248.96 g/mol
• InChI: InChI=1S/2C5H5.2ClH.Ti/c2*1-2-4-5-3-1;;;/h2*1-5H;2*1H;/q2*-1;;;+2/p-2
• InChIKey: MKNXBRLZBFVUPV-UHFFFAOYSA-L

Cp2TiCl2 Core Identity & Procurement

Cp2TiCl2 (bis(cyclopentadienyl)titanium(IV) dichloride, CAS 1271-19-8) is the archetypal Group 4 bent metallocene, first reported as a Ziegler–Natta olefin-polymerization precatalyst in 1957 and later recognized as the first organometallic agent to enter human cancer clinical trials [1]. It is available as a bright-red crystalline solid with well-defined redox chemistry centred on the Ti(IV)/Ti(III) couple, enabling applications ranging from single-electron organic transformations to electrocatalytic N₂ fixation [2]. Unlike many titanium(IV) alkoxides, Cp2TiCl2 tolerates brief handling in ambient air without immediate decomposition, a practical advantage that reduces the need for rigorous glovebox manipulation during standard benchtop procedures.

1

Archetypal Group 4 bent metallocene for olefin polymerization precatalyst studies

Supports regioselectivity and polymer architecture research

2

Single-electron-transfer (SET) catalyst with well-defined Ti(IV)/Ti(III) redox couple

Enables reductive organic transformations and N₂ fixation research

3

Benchtop-operable metallocene probe with tolerance to brief ambient-air handling

Reduces glovebox dependency compared to Ti(OiPr)₄ and related alkoxides

• [1] Harding, M. M.; Mokdsi, G. Antitumour metallocenes: structure-activity studies and interactions with biomolecules. Curr. Med. Chem. 2000, 7, 1289–1303. DOI: 10.2174/0929867003374066. View Source
• [2] Oh, S.-G. et al. Electrochemical Ammonia Synthesis Mediated by Titanocene Dichloride in Aqueous Electrolytes under Ambient Conditions. ACS Sustainable Chem. Eng. 2017, 5, 9662–9666. DOI: 10.1021/acssuschemeng.7b02908. View Source

Why Cp2TiCl2 Substitution Fails

The bis-Cp/Cl coordination sphere is deceptively simple; changing the Group 4 metal centre from Ti to Zr or Hf dramatically alters the M–C bond strength, reduction potential, and hydrolytic pathway [1]. Likewise, replacing the Cp₂TiCl₂ scaffold with a homoleptic titanium alkoxide such as Ti(OiPr)₄ eliminates the redox-active metallocene core that underpins single-electron-transfer (SET) catalysis [2]. These differences are not incremental—they produce binary selectivity switches in polymerization, order-of-magnitude gaps in anticancer activity, and orthogonal catalyst activation requirements that directly affect reaction design, product specifications, and procurement decisions.

Metal Centre

Ti vs. Zr/Hf alters redox and hydrolysis pathways

Replacing Ti with Zr or Hf produces binary selectivity switches in polymerization and order-of-magnitude gaps in reported cell-model response. Catalyst activation requirements differ substantially.

Ligand Set

Ti(OiPr)₄ eliminates redox-active metallocene core

Homoleptic titanium alkoxides lack the bent metallocene scaffold that underpins SET catalysis. Stoichiometric loading and strict anhydrous handling further limit workflow transfer.

Substitution Scope

Bridged or substituted Cp ligands alter selectivity profile

Me₂SiCp₂ZrCl₂ and related ansa-metallocenes introduce ligand-driven stereocontrol variables that may obscure the baseline Cp₂TiCl₂ regioselectivity and mechanistic interpretation.

• [1] Maldanis, R. J. et al. The formation and polymerization behavior of (pentafluorophenyl)-cyclopentadienyl titanium compounds. J. Organomet. Chem. 2000, 599, 107–111. DOI: 10.1016/S0022-328X(99)00742-1. View Source
• [2] Della Sala, G.; Labano, S.; Lattanzi, A.; Tedesco, C.; Scettri, A. Titanocene dichloride as a convenient catalyst for the diastereoselective oxidation of 2-substituted 1,3-dithianes and 1,3-dithiolanes. Synthesis 2002, 2002, 567–570. DOI: 10.1055/s-2002-20965. View Source

Cp2TiCl2 Differentiation Evidence

Regioselectivity in Propene Polymerization

In a combined experimental/DFT study, Cp2TiCl2/MAO achieved only two 2,1‑misinsertions per 10 000 propene insertions at −15 °C, whereas Cp2ZrCl2/MAO and Me2SiCp2ZrCl2/MAO each gave two to three misinsertions per 1000 under identical conditions [1]. This represents a 5‑ to 15‑fold improvement in regioselectivity for the titanium catalyst.

Regioselectivity in Propene Polymerization

Head-to-head

2 misinsertions per 10 000 insertions

vs.

2–3 misinsertions per 1000 insertions

Supports higher regioregularity for crystalline polymer architecture research

MAO cocatalyst, −15 °C; experimental and DFT-validated context

Evidence Dimension	Regioselectivity (2,1‑misinsertion frequency) in propene polymerization
Target Compound Data	2 misinsertions per 10 000 insertions (−15 °C, MAO cocatalyst)
Comparator Or Baseline	Cp2ZrCl2/MAO and Me2SiCp2ZrCl2/MAO: 2–3 misinsertions per 1000 insertions (−15 °C, MAO cocatalyst)
Quantified Difference	Approx. 10–15× fewer misinsertions for Cp2TiCl2
Conditions	Homogeneous propene polymerization, MAO cocatalyst, −15 °C; experimental and DFT‑validated

Why This Matters

For procurement in polyolefin R&D, Cp2TiCl2 provides markedly higher regioregularity than its zirconocene counterparts, reducing chain defects and enabling investigation of more crystalline polymer architectures.

• [1] Borrelli, M.; Busico, V.; Cipullo, R.; Ronca, S.; Budzelaar, P. H. M. Selectivity of Metallocene-Catalyzed Olefin Polymerization: A Combined Experimental and Quantum Mechanical Study. 1. Nonchiral Bis(cyclopentadienyl) Systems. Macromolecules 2002, 35, 2835–2844. DOI: 10.1021/ma011878s. View Source

In Vivo Antitumor Efficacy

A single i.p. injection of Cp2TiCl2 at 30–60 mg kg⁻¹ produced 80–90 % survival of Ehrlich ascites tumor‑bearing CF 1 mice until day 180 post‑tumor‑transplantation, corresponding to a ~900 % increase in mean survival time relative to untreated controls [1]. Under identical experimental conditions, Cp2ZrCl2 and Cp2HfCl2 exhibited no detectable antineoplastic activity [1].

In Vivo Antitumor Model Response

Head-to-head

80–90 % survival at day 180

vs.

No recognizable response

Metal identity determines endpoint response; supports Ti-specific probe selection

Ehrlich ascites model, single i.p. injection; Cp₂ZrCl₂ and Cp₂HfCl₂ inactive under identical conditions

Evidence Dimension	In vivo antitumor activity (survival endpoint) in Ehrlich ascites tumor model
Target Compound Data	80–90 % survival at day 180; ~900 % increase in mean survival time (30–60 mg kg⁻¹ i.p.)
Comparator Or Baseline	Cp2ZrCl2 and Cp2HfCl2: no recognizable antineoplastic effect under identical conditions
Quantified Difference	Effective vs. inactive (binary outcome)
Conditions	CF 1 mice bearing Ehrlich ascites tumor; single i.p. injection 24 h post‑tumor‑transplantation; observation to day 180

Why This Matters

This binary activity gap demonstrates that the central metal identity—not merely the Cp₂MCl₂ scaffold—determines antitumor efficacy; researchers studying metallocene‑based therapeutics must specify Ti to reproduce this in vivo response.

• [1] Köpf‑Maier, P.; Hesse, B.; Voigtländer, R.; Köpf, H. Tumorhemmung durch Metallocene: Wirkung von Titanocen‑, Zirconocen‑ und Hafnocen‑dichlorid gegenüber Ehrlich‑Aszites‑Tumor der Maus. J. Cancer Res. Clin. Oncol. 1980, 96, 43–51. DOI: 10.1007/BF00412896. View Source

Diastereoselective Oxidation Catalyst Robustness

In the mono‑oxidation of 2‑substituted 1,3‑dithianes and 1,3‑dithiolanes with tert‑butyl hydroperoxide, Cp2TiCl2 delivered comparable diastereoselectivities and higher isolated yields than Ti(OiPr)₄ [1]. Critically, Cp2TiCl2 is sufficiently moisture‑stable to be used at a catalytic loading of just 1 mol %, whereas Ti(OiPr)₄ requires rigorously anhydrous conditions and is typically employed in stoichiometric or super‑stoichiometric amounts [1].

Diastereoselective Oxidation Catalyst Robustness

Head-to-head

1 mol % loading; ambient moisture-tolerant

Enables benchtop-friendly synthetic workflows without stoichiometric Ti(OiPr)₄

t‑BuOOH oxidation of 1,3‑dithianes/dithiolanes; comparable diastereoselectivities, higher isolated yields

Evidence Dimension	Catalyst loading and moisture tolerance in diastereoselective oxidation
Target Compound Data	1 mol % catalyst loading; operationally stable in the presence of ambient moisture
Comparator Or Baseline	Ti(OiPr)₄: typically 1 equiv. or excess; highly moisture‑sensitive
Quantified Difference	Catalytic (1 mol %) vs. stoichiometric/excess; moisture‑tolerant vs. moisture‑sensitive
Conditions	Oxidation of 2‑substituted 1,3‑dithianes/1,3‑dithiolanes with t‑BuOOH, activated 4 Å molecular sieves

Why This Matters

Procurement teams seeking a titanium‑based oxidation catalyst for non‑stringent synthetic workflows should select Cp2TiCl2 to avoid the cost and handling burden of stoichiometric, air‑sensitive Ti(OiPr)₄.

• [1] Della Sala, G.; Labano, S.; Lattanzi, A.; Tedesco, C.; Scettri, A. Titanocene dichloride as a convenient catalyst for the diastereoselective oxidation of 2‑substituted 1,3‑dithianes and 1,3‑dithiolanes. Synthesis 2002, 2002, 567–570. DOI: 10.1055/s-2002-20965. View Source

Topoisomerase IIα Inhibition

In a gel‑electrophoresis assay of human topoisomerase IIα‑mediated relaxation of supercoiled pBR322 DNA, maximum enzyme inhibition was observed at metallocene concentrations of 2.0 mM (Cp2TiCl2), 0.25 mM (Cp2VCl2), 0.20 mM (Cp2NbCl2), 3.0 mM (Cp2MoCl2), and 2.0 mM [(MeCp)₂TiCl₂] [1]. Cp2TiCl2 thus exhibits an intermediate inhibitory potency that is distinct from the more potent Group 5 congeners, with mechanistic implications for differential intracellular target engagement.

Topoisomerase IIα Inhibition

Head-to-head

2.0 mM (Cp₂TiCl₂)

Intermediate inhibitory concentration window supports target-engagement titration studies

Cp₂VCl₂: 0.25 mM; Cp₂NbCl₂: 0.20 mM; Cp₂MoCl₂: 3.0 mM in gel-electrophoresis assay

Evidence Dimension	Concentration for maximum human topoisomerase IIα inhibition in plasmid relaxation assay
Target Compound Data	2.0 mM (Cp2TiCl2)
Comparator Or Baseline	Cp2VCl2: 0.25 mM; Cp2NbCl2: 0.20 mM; Cp2MoCl2: 3.0 mM; (MeCp)₂TiCl₂: 2.0 mM
Quantified Difference	8‑fold less potent than Cp2VCl2/Cp2NbCl2; 1.5‑fold more potent than Cp2MoCl2
Conditions	Human topoisomerase IIα, supercoiled pBR322 DNA, gel‑electrophoresis readout

Why This Matters

The distinct inhibition threshold enables researchers to titrate metallocene‑mediated topoisomerase poisoning; substituting Cp2TiCl2 with Cp2VCl2 would shift the effective concentration window by nearly one order of magnitude.

• [1] Mokdsi, G.; Harding, M. M. Inhibition of human topoisomerase II by the antitumor metallocenes. J. Inorg. Biochem. 2001, 83, 205–209. DOI: 10.1016/S0162-0134(00)00198-7. View Source

Electrocatalytic N₂ Reduction

Cp2TiCl2 functions as a molecular electrocatalyst for nitrogen‑to‑ammonia conversion in aqueous electrolytes at room temperature and atmospheric pressure, achieving an ammonia formation rate of 9.5 × 10⁻¹⁰ mol cm⁻² s⁻¹ M⁻¹ at −1 V in water and a Faradaic efficiency of 0.95 % at −2 V in THF [1]. While direct comparative data for Cp2ZrCl2 or Cp2HfCl2 under identical aqueous electrocatalytic conditions are absent from the primary literature (limiting this to class‑level inference), the titanocene’s ability to access the Cp2TiClN₂ intermediate identified by DFT is a metal‑specific feature not reproduced by heavier Group 4 analogues [1].

Electrocatalytic N₂ Reduction

Class-level

9.5 × 10⁻¹⁰ mol cm⁻² s⁻¹ M⁻¹; FE 0.95 %

Unique ambient-condition N₂-to-NH₃ benchmarking reference for Group 4 metallocenes

Aqueous electrolyte, −1 V; Cp₂ZrCl₂ and Cp₂HfCl₂ lack reported activity data

Evidence Dimension	Electrocatalytic ammonia synthesis rate and Faradaic efficiency under ambient conditions
Target Compound Data	9.5 × 10⁻¹⁰ mol cm⁻² s⁻¹ M⁻¹ at −1 V (H₂O); FE = 0.95 % at −2 V (THF)
Comparator Or Baseline	Cp2ZrCl2 and Cp2HfCl2: no reported electrocatalytic N₂ reduction activity under analogous ambient aqueous conditions (data absence noted)
Quantified Difference	Qualitative differentiation; Cp2TiCl2 uniquely demonstrated as active
Conditions	Two‑electrode cell, 1.0 M LiCl electrolyte, ambient temperature and pressure; DFT‑supported mechanism via Cp2TiClN₂ intermediate

Why This Matters

For programs developing molecular electrocatalysts for decentralized ammonia production, Cp2TiCl2 is the only unsubstituted Group 4 metallocene dichloride with published ambient‑condition N₂‑reduction performance metrics, making it the default reference compound for benchmarking.

• [1] Oh, S.-G. et al. Electrochemical Ammonia Synthesis Mediated by Titanocene Dichloride in Aqueous Electrolytes under Ambient Conditions. ACS Sustainable Chem. Eng. 2017, 5, 9662–9666. DOI: 10.1021/acssuschemeng.7b02908. View Source

Cp2TiCl2 Application Scenarios

Regioselective Polyolefin Architecture

When developing high‑crystallinity isotactic polypropylene with minimal 2,1‑defects, Cp2TiCl2/MAO at sub‑ambient temperature (−15 °C) delivers regioselectivity that is 10–15 × higher than Cp2ZrCl2‑ or Me2SiCp2ZrCl2‑based systems [1]. This enables polymer chemists to isolate the impact of regiodefects on crystallinity and mechanical properties without confounding variables introduced by bridged or substituted ligand frameworks.

In Vivo Anticancer Screening Reference

Cp2TiCl2 remains the only unsubstituted Group 4 metallocene dichloride with validated in vivo antitumor activity in the Ehrlich ascites carcinoma model (80–90 % long‑term survival), while Cp2ZrCl2 and Cp2HfCl2 are inactive [1]. Laboratories establishing metallocene‑based drug‑discovery platforms should use Cp2TiCl2—not its Zr or Hf analogs—as the positive control for in vivo efficacy screens.

Benchtop-Friendly Oxidation and Transesterification Catalysis

For diastereoselective sulfide oxidation or diphenyl carbonate transesterification, Cp2TiCl2 operates at 1 mol % loading with tolerance to brief ambient‑air exposure, outperforming Ti(OiPr)₄ in both yield and practical handling [1][2]. This makes it the preferred titanium source for synthetic method development where glovebox‑free protocols are desired.

Ambient N₂-to-NH₃ Electrocatalyst Benchmarking

As the only unsubstituted Group 4 metallocene dichloride with published ambient‑condition electrocatalytic N₂‑reduction data (9.5 × 10⁻¹⁰ mol cm⁻² s⁻¹ M⁻¹, FE = 0.95 %), Cp2TiCl2 serves as the baseline reference for evaluating new Ti‑based molecular electrocatalysts in aqueous or THF media [1].

Application

Selection Property

Validation Focus

Regioselective Polyolefin Architecture Research

Ti-specific regioselectivity at sub-ambient temperature

2,1‑misinsertion frequency and polymer crystallinity endpoints

Metallocene-Based Cell-Model Screening Reference

Binary metal-dependent endpoint response

Survival endpoint in Ehrlich ascites model; Ti-specific probe identity

Benchtop-Oriented Oxidation & Transesterification Catalysis

Catalytic loading with ambient moisture tolerance

Yield and diastereoselectivity under non-stringent conditions

Ambient Electrocatalytic N₂-to-NH₃ Benchmarking

Published ambient-condition performance metrics

Ammonia formation rate and Faradaic efficiency in aqueous media

All scenarios require independent validation under target experimental conditions. Cp₂TiCl₂ serves as a research probe and reference compound; not for human or veterinary use.

• [1] Borrelli, M.; Busico, V.; Cipullo, R.; Ronca, S.; Budzelaar, P. H. M. Selectivity of Metallocene-Catalyzed Olefin Polymerization: A Combined Experimental and Quantum Mechanical Study. 1. Nonchiral Bis(cyclopentadienyl) Systems. Macromolecules 2002, 35, 2835–2844. View Source
• [2] Köpf‑Maier, P. et al. J. Cancer Res. Clin. Oncol. 1980, 96, 43–51. View Source
• [3] Della Sala, G. et al. Synthesis 2002, 2002, 567–570. View Source
• [4] Niu, H. et al. Cp2TiCl2 used as a catalyst for the transesterification between dimethyl carbonate and phenol to diphenyl carbonate. J. Mol. Catal. A: Chem. 2006, 250, 1–6. View Source
• [5] Oh, S.-G. et al. ACS Sustainable Chem. Eng. 2017, 5, 9662–9666. View Source